Cas no 345591-93-7 (5-bromopyridine-3-carboximidamide)

• Product Name: 5-bromopyridine-3-carboximidamide
• CAS No: 345591-93-7
• MF: C₆H₆BrN₃
• MW: 200.035939693451
• MDL: MFCD08234975
• CID: 919329
• PubChem ID: 22735182
• Update Time: 2025-06-08

5-bromopyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-bromonicotinimidamide
• 5-bromo-3-Pyridinecarboximidamide
• 5-bromopyridine-3-carboximidamide
• 3-Amidino-5-bromopyridine
• 5-BROMO-NICOTINAMIDINE
• 5-BROMOPYRIDINE-3-CARBOXAMIDINE
• 345591-93-7
• MB05915
• AKOS017558507
• DTXSID50627943
• YSHUQBZQLDOQEM-UHFFFAOYSA-N
• DB-058059
• EN300-298862
• SCHEMBL6652760
• CS-0305961

• MDL： MFCD08234975
• Inchi： 1S/C6H6BrN3/c7-5-1-4(6(8)9)2-10-3-5/h1-3H,(H3,8,9)
• InChI Key： YSHUQBZQLDOQEM-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(=N)N)=C1

Computed Properties

• Exact Mass: 198.97500
• Monoisotopic Mass: 198.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 62.76000
• LogP: 1.92820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 5-bromopyridine-3-carboximidamide

Introduction to 5-Bromopyridine-3-Carboximidamide (CAS No. 345591-93-7)

5-Bromopyridine-3-carboximidamide, with the CAS number 345591-93-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a bromopyridine ring and a carboximidamide functional group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of 5-bromopyridine-3-carboximidamide can be represented as C₆H₆BrN₃. The presence of the bromine atom on the pyridine ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The carboximidamide group, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable moiety in drug design.

In recent years, 5-bromopyridine-3-carboximidamide has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This inhibition can lead to the modulation of cellular processes and potentially provide therapeutic benefits.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-bromopyridine-3-carboximidamide as a scaffold for the development of potent and selective inhibitors of protein kinases. The researchers synthesized a series of derivatives by modifying the bromopyridine and carboximidamide groups, resulting in compounds with improved potency and selectivity. These findings underscore the importance of structural modifications in optimizing the pharmacological properties of lead compounds.

Beyond kinase inhibition, 5-bromopyridine-3-carboximidamide has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-bromopyridine-3-carboximidamide have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

In addition to its therapeutic potential, 5-bromopyridine-3-carboximidamide has been explored for its use in chemical biology research. Its ability to modulate specific biological targets makes it a valuable tool for understanding cellular processes and identifying new therapeutic targets. For instance, it has been used in high-throughput screening assays to identify novel inhibitors of specific enzymes or receptors.

The synthesis of 5-bromopyridine-3-carboximidamide is well-documented in the literature. A common synthetic route involves the reaction of 5-bromopyridine-3-carbaldehyde with ammonia or an amine derivative to form the carboximidamide group. This process can be optimized using various catalysts and reaction conditions to achieve high yields and purity levels. The ease of synthesis and availability of starting materials make this compound accessible for both academic research and industrial applications.

In conclusion, 5-bromopyridine-3-carboximidamide (CAS No. 345591-93-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive lead compound for drug discovery efforts targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, further solidifying its importance in the field.